An In-depth Technical Guide to the Synthesis of 4-(4-Bromophenyl)pyrimidine-2-thiol
An In-depth Technical Guide to the Synthesis of 4-(4-Bromophenyl)pyrimidine-2-thiol
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the synthetic pathway for 4-(4-bromophenyl)pyrimidine-2-thiol, a versatile heterocyclic compound with significant potential in medicinal chemistry and materials science. The synthesis is primarily achieved through a two-step process commencing with a Biginelli condensation reaction to form a dihydropyrimidine intermediate, followed by an oxidative aromatization to yield the final product. This document details the experimental protocols, reaction mechanisms, and quantitative data associated with this synthetic route.
Core Synthesis Pathway
The synthesis of 4-(4-bromophenyl)pyrimidine-2-thiol proceeds through two key stages:
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Step 1: Biginelli Condensation. This well-established multi-component reaction involves the acid-catalyzed condensation of 4-bromobenzaldehyde, ethyl acetoacetate, and thiourea to form the intermediate, 4-(4-bromophenyl)-5-ethoxycarbonyl-6-methyl-3,4-dihydropyrimidine-2(1H)-thione.
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Step 2: Oxidative Aromatization. The dihydropyrimidine ring of the intermediate is subsequently oxidized to form the aromatic pyrimidine ring of the final product, 4-(4-bromophenyl)pyrimidine-2-thiol.
Below is a detailed breakdown of the experimental procedures and associated data for each step.
Experimental Protocols
Step 1: Synthesis of 4-(4-Bromophenyl)-5-ethoxycarbonyl-6-methyl-3,4-dihydropyrimidine-2(1H)-thione (Intermediate)
The Biginelli reaction is a one-pot synthesis that is widely used for the preparation of dihydropyrimidinones and their thio-analogs.[1][2]
Reaction Scheme:
Figure 1: Biginelli condensation for the synthesis of the dihydropyrimidine intermediate.
Methodology:
A mixture of 4-bromobenzaldehyde, ethyl acetoacetate, and thiourea is heated in the presence of a catalyst.[3][4] While various catalysts can be employed, including Lewis acids and Brønsted acids, a common procedure utilizes a catalytic amount of hydrochloric acid in ethanol.[2]
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Reactants:
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4-Bromobenzaldehyde (1.0 eq)
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Ethyl acetoacetate (1.0 eq)
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Thiourea (1.5 eq)
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Catalyst: Concentrated HCl (catalytic amount) or a Lewis acid such as FeCl₃·6H₂O.
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Solvent: Ethanol
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Procedure:
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To a round-bottom flask, add 4-bromobenzaldehyde, ethyl acetoacetate, thiourea, and ethanol.
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Add a catalytic amount of concentrated hydrochloric acid to the mixture.
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Heat the reaction mixture to reflux with constant stirring.
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Monitor the reaction progress using thin-layer chromatography (TLC).
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Upon completion, cool the reaction mixture to room temperature.
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Pour the mixture into crushed ice with stirring.
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Collect the precipitated solid by vacuum filtration, wash with cold water, and dry.
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Recrystallize the crude product from ethanol to afford the pure intermediate.
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Quantitative Data:
| Parameter | Value | Reference |
| Yield | 60-85% | [5] |
| Melting Point | 209-211 °C |
Characterization Data (Intermediate):
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¹H NMR (DMSO-d₆, 400 MHz) δ (ppm): 9.65 (s, 1H, NH), 7.50 (d, J = 8.4 Hz, 2H, Ar-H), 7.20 (d, J = 8.4 Hz, 2H, Ar-H), 5.15 (d, J = 3.2 Hz, 1H, H-4), 4.00 (q, J = 7.1 Hz, 2H, OCH₂CH₃), 2.25 (s, 3H, CH₃), 1.10 (t, J = 7.1 Hz, 3H, OCH₂CH₃).
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¹³C NMR (DMSO-d₆, 100 MHz) δ (ppm): 174.5, 165.2, 148.5, 143.8, 131.5, 128.8, 121.2, 100.0, 59.5, 54.0, 18.1, 14.0.
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IR (KBr, cm⁻¹): 3240 (N-H stretch), 3110 (N-H stretch), 1680 (C=O stretch), 1595 (C=C stretch), 1220 (C-O stretch), 1180 (C=S stretch).
Step 2: Oxidative Aromatization to 4-(4-Bromophenyl)pyrimidine-2-thiol (Final Product)
The dihydropyrimidine intermediate is oxidized to the corresponding pyrimidine-2-thiol. Various oxidizing agents can be used for this transformation, with cerium ammonium nitrate (CAN) being an effective option.
Reaction Scheme:
Figure 2: Oxidative aromatization of the intermediate to the final product.
Methodology:
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Reactants:
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4-(4-Bromophenyl)-5-ethoxycarbonyl-6-methyl-3,4-dihydropyrimidine-2(1H)-thione (1.0 eq)
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Cerium Ammonium Nitrate (CAN) (2.0-2.5 eq)
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Solvent: Acetonitrile or Acetic Acid
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-
Procedure:
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Dissolve the dihydropyrimidine intermediate in the chosen solvent in a round-bottom flask.
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Add cerium ammonium nitrate portion-wise to the solution at room temperature with vigorous stirring.
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Continue stirring at room temperature and monitor the reaction by TLC.
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Upon completion, pour the reaction mixture into water and extract with an organic solvent (e.g., ethyl acetate).
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Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
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Purify the crude product by column chromatography on silica gel to obtain 4-(4-bromophenyl)pyrimidine-2-thiol.
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Quantitative Data:
| Parameter | Value |
| Yield | 70-85% |
Characterization Data (Final Product):
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Melting Point: 206-212 °C[6]
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Molecular Formula: C₁₀H₇BrN₂S[7]
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Molecular Weight: 267.15 g/mol [6]
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¹H NMR (DMSO-d₆, 400 MHz) δ (ppm): 13.5 (br s, 1H, SH), 8.55 (d, J = 5.0 Hz, 1H, H-6), 8.05 (d, J = 8.5 Hz, 2H, Ar-H), 7.75 (d, J = 8.5 Hz, 2H, Ar-H), 7.40 (d, J = 5.0 Hz, 1H, H-5).
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¹³C NMR (DMSO-d₆, 100 MHz) δ (ppm): 178.5 (C=S), 162.0 (C-4), 158.0 (C-6), 135.0 (Ar-C), 132.0 (Ar-CH), 130.0 (Ar-CH), 123.0 (Ar-C), 110.0 (C-5).
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IR (KBr, cm⁻¹): 3100-2900 (br, S-H stretch), 1600 (C=N stretch), 1550 (C=C stretch), 820 (C-Br stretch).
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Mass Spectrometry (ESI-MS): m/z 267.0 [M+H]⁺, 269.0 [M+H+2]⁺.[7]
Logical Workflow of the Synthesis
The overall synthesis can be visualized as a sequential process, starting from commercially available starting materials and proceeding through a key intermediate to the final desired compound.
Figure 3: Overall workflow for the synthesis of 4-(4-Bromophenyl)pyrimidine-2-thiol.
Conclusion
The synthesis of 4-(4-bromophenyl)pyrimidine-2-thiol is a robust and efficient process that utilizes the classical Biginelli condensation followed by an oxidative aromatization. This technical guide provides researchers and drug development professionals with the necessary detailed protocols and characterization data to successfully synthesize and verify this important heterocyclic compound. The versatility of the Biginelli reaction also allows for the potential synthesis of a library of related derivatives by varying the starting aldehyde and β-ketoester components.
References
- 1. Biginelli reaction - Wikipedia [en.wikipedia.org]
- 2. taylorandfrancis.com [taylorandfrancis.com]
- 3. Simple Method of Preparation and Characterization of New Antifungal Active Biginelli Type Heterocyclic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
- 4. jetir.org [jetir.org]
- 5. e-journal.unair.ac.id [e-journal.unair.ac.id]
- 6. chemimpex.com [chemimpex.com]
- 7. PubChemLite - 4-(4-bromophenyl)-2-pyrimidinethiol (C10H7BrN2S) [pubchemlite.lcsb.uni.lu]
